Cas no 625435-16-7 (N-2-(4-fluorophenyl)ethylcyclopropanamine)

N-2-(4-fluorophenyl)ethylcyclopropanamine structure
625435-16-7 structure
Product Name:N-2-(4-fluorophenyl)ethylcyclopropanamine
CAS No:625435-16-7
MF:C11H14FN
MW:179.233966350555
CID:4076086
PubChem ID:21098727
Update Time:2025-04-22

N-2-(4-fluorophenyl)ethylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, N-cyclopropyl-4-fluoro-
    • N-[2-(4-fluorophenyl)ethyl]cyclopropanamine
    • Cyclopropyl-[2-(4-fluorophenyl)ethyl]amine
    • Z385448452
    • 625435-16-7
    • A1-42139
    • EN300-79545
    • AKOS009345496
    • CS-0261683
    • NJDGRXSBVMPMQX-UHFFFAOYSA-N
    • SCHEMBL2466298
    • AAB43516
    • N-2-(4-fluorophenyl)ethylcyclopropanamine
    • Inchi: 1S/C11H14FN/c12-10-3-1-9(2-4-10)7-8-13-11-5-6-11/h1-4,11,13H,5-8H2
    • InChI Key: NJDGRXSBVMPMQX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCNC1CC1

Computed Properties

  • Exact Mass: 179.111027613g/mol
  • Monoisotopic Mass: 179.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 264.3±15.0 °C at 760 mmHg
  • Flash Point: 113.7±20.4 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-2-(4-fluorophenyl)ethylcyclopropanamine Security Information

N-2-(4-fluorophenyl)ethylcyclopropanamine Pricemore >>

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